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Compound of Interest

Compound Name: Diethyl Cromoglycate-D5

Cat. No.: B15622501

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Diethyl Cromoglycate-D5, a deuterated derivative of Diethyl

Cromoglycate, requires careful consideration for its disposal. While a specific Safety Data

Sheet (SDS) for the D5 variant is not readily available, a comprehensive disposal plan can be

formulated by examining the properties of the parent compound and adhering to general

principles of hazardous waste management.

Understanding the Compound: Properties of Diethyl
Cromoglycate
To effectively manage the disposal of Diethyl Cromoglycate-D5, it is essential to understand

its fundamental characteristics. The following table summarizes the key properties of the non-

deuterated form, Diethyl Cromoglycate. The deuterated version is expected to have very similar

physical and chemical properties.
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Property Value

Molecular Formula C27H24O11

Molecular Weight 524.47 g/mol

Appearance White to off-white solid

Solubility
Soluble in Chloroform, Dichloromethane,

DMSO[1]

Known Applications

Laboratory research, derivative of Sodium

Cromoglycate used in asthma and allergy

studies.[2][3][4]

Step-by-Step Disposal Protocol for Diethyl
Cromoglycate-D5
The following procedure outlines the recommended steps for the safe disposal of Diethyl
Cromoglycate-D5 in a laboratory setting. This guidance is based on established best practices

for chemical waste management and should be adapted to comply with your institution's

specific policies and local regulations.

Step 1: Waste Identification and Classification

Properly classify Diethyl Cromoglycate-D5 waste. As a derivative of a pharmacologically

active compound, it should be treated as chemical waste. The presence of deuterium does not

alter its chemical reactivity in a way that would change its fundamental waste category.

However, it is crucial to label it accurately to inform waste management personnel of its

deuterated nature.

Step-2: Segregation of Waste

Segregate Diethyl Cromoglycate-D5 waste from other waste streams at the point of

generation. This includes:

Solid Waste: Unused or expired pure compound, contaminated personal protective

equipment (PPE) such as gloves and weighing papers.
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Liquid Waste: Solutions containing Diethyl Cromoglycate-D5.

Sharps Waste: Contaminated needles, syringes, or glassware.

Never mix chemical waste with regular trash or biological waste.

Step 3: Waste Container Selection and Labeling

Use appropriate, leak-proof, and chemically compatible containers for each waste stream.

Solids: A clearly labeled, sealable plastic bag or a designated solid waste container.

Liquids: A compatible, sealed container, such as a glass or polyethylene bottle.

Sharps: A puncture-resistant sharps container.

All containers must be clearly labeled with the following information:

The words "Hazardous Waste"

Full chemical name: "Diethyl Cromoglycate-D5"

Concentration and quantity

Date of accumulation

Associated hazards (e.g., "Chemical Waste," "For Incineration")

Step 4: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic. Ensure secondary containment is in place to capture any potential leaks or

spills.

Step 5: Arrange for Professional Disposal

Laboratory chemical waste must be disposed of through a licensed hazardous waste disposal

company.[5] Contact your institution's Environmental Health and Safety (EHS) department to
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schedule a pickup. Do not attempt to dispose of chemical waste down the drain or in regular

trash.[6]

Decision Pathway for Diethyl Cromoglycate-D5
Disposal
The following diagram illustrates the logical workflow for the proper disposal of Diethyl
Cromoglycate-D5.
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Caption: Disposal workflow for Diethyl Cromoglycate-D5.

Key Experimental Protocols and Safety
Considerations
While specific experimental protocols involving Diethyl Cromoglycate-D5 will vary, safe

handling practices are universal. Always consult your institution's safety guidelines and the

relevant Safety Data Sheets for all chemicals used in your experiments.

Personal Protective Equipment (PPE):

Wear a lab coat, safety glasses with side shields, and nitrile gloves when handling Diethyl
Cromoglycate-D5.

For procedures that may generate dust or aerosols, use a chemical fume hood and consider

respiratory protection.

Waste Minimization:
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Purchase and use the minimum quantity of the compound necessary for your experiments.

Avoid preparing excess solutions.

Decontaminate glassware and equipment with an appropriate solvent and collect the rinsate

as hazardous waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Diethyl Cromoglycate-D5, fostering a secure laboratory environment and upholding

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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